(R)-6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride
Overview
Description
(R)-6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride, also known as DMCHA, is a versatile organic compound widely used in scientific research. It is a chiral building block that can be synthesized through different methods, and its unique chemical properties make it a valuable tool in various fields, including medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
Synthesis of Enantiopure Compounds : This compound is used in the synthesis of enantiopure Fmoc-protected morpholine-3-carboxylic acid, which has applications in peptidomimetic chemistry (Sladojevich, Trabocchi, & Guarna, 2007).
Diastereoselective Synthesis : It is instrumental in diastereoselective protocols for synthesizing morpholine-2-carboxylic acid derivatives, demonstrating its versatility in stereoselective organic synthesis (Penso, Foschi, Pellegrino, Testa, & Gelmi, 2012).
Antihypoxic Activity : Research indicates its use in synthesizing compounds with antihypoxic activities, highlighting its potential in pharmaceutical applications (Ukrainets, Mospanova, & Davidenko, 2014).
Structural Analysis : Studies involving 13C CP MAS NMR, FTIR, X-ray diffraction, and PM3 studies of N-(ω-carboxyalkyl)morpholine hydrohalides contribute to a deeper understanding of the structural properties of morpholine derivatives (Dega-Szafran, Gąszczyk, Maciejewska, Szafran, Tykarska, & Wawer, 2001).
Synthetic Applications in Organic Chemistry : The compound is also utilized in the synthesis of complex organic molecules, such as enantiomerically pure caronaldehydsäureester, demonstrating its utility in advanced organic synthesis (Frauenrath & Philipps, 1985).
Pharmaceutical Synthesis : Its use in synthesizing moroxydine hydrochloride, a compound with potential pharmaceutical applications, further showcases its relevance in medicinal chemistry (Wang Zhi-zhong, 2005).
properties
IUPAC Name |
(3R)-6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-7(2)4-8-5(3-11-7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H/t5-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLGQALHYUKMJK-NUBCRITNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC(CO1)C(=O)O)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CN[C@H](CO1)C(=O)O)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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